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molecular formula C9H12N2O2 B160866 N-(3-Amino-4-methoxyphenyl)acetamide CAS No. 6375-47-9

N-(3-Amino-4-methoxyphenyl)acetamide

Cat. No. B160866
CAS RN: 6375-47-9
M. Wt: 180.2 g/mol
InChI Key: SJWQCBCAGCEWCV-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Patent
US05107022

Procedure details

104 parts of 2-nitro-4-acetamidoanisole, 200 parts of methanol, 1.2 parts of a 30% aqueous solution of ammonia and 2 parts of a 50% suspension of palladium on charcoal, moist with water, in 2 parts of water are charged to an autoclave equipped with an aerating stirrer. The autoclave is pressurised with hydrogen and, at a pressure of 5 bar and a temperature of 100° C., hydrogenation is carried out for 2 hours. 2-Methoxy-5-acetamidoaniline is obtained in quantitative yield in a purity of >97% (analysis by liquid chromatography).
Name
2-nitro-4-acetamidoanisole
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Name
methanol
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
[Compound]
Name
aqueous solution
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Name
ammonia
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
[Compound]
Name
suspension
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Name
palladium on charcoal
Quantity
0 (± 1) mol
Type
catalyst
Reaction Step One
Name
water
Quantity
0 (± 1) mol
Type
solvent
Reaction Step One
Name
water
Quantity
0 (± 1) mol
Type
solvent
Reaction Step One
[H][H]
Name
hydrogen
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two
Name
2-Methoxy-5-acetamidoaniline

Identifiers

REACTION_CXSMILES
[N+:1]([C:4]1[CH:9]=[C:8]([NH:10][C:11](=[O:13])[CH3:12])[CH:7]=[CH:6][C:5]=1[O:14][CH3:15])([O-])=O.CO.N.[H][H]>[Pd].O>[CH3:15][O:14][C:5]1[CH:6]=[CH:7][C:8]([NH:10][C:11](=[O:13])[CH3:12])=[CH:9][C:4]=1[NH2:1]

Inputs

Step One
Name
2-nitro-4-acetamidoanisole
Quantity
0 (± 1) mol
Type
reactant
Smiles
[N+](=O)([O-])C1=C(C=CC(=C1)NC(C)=O)OC
Name
methanol
Quantity
0 (± 1) mol
Type
reactant
Smiles
CO
[Compound]
Name
aqueous solution
Quantity
0 (± 1) mol
Type
reactant
Smiles
Name
ammonia
Quantity
0 (± 1) mol
Type
reactant
Smiles
N
[Compound]
Name
suspension
Quantity
0 (± 1) mol
Type
reactant
Smiles
Name
palladium on charcoal
Quantity
0 (± 1) mol
Type
catalyst
Smiles
[Pd]
Name
water
Quantity
0 (± 1) mol
Type
solvent
Smiles
O
Name
water
Quantity
0 (± 1) mol
Type
solvent
Smiles
O
Step Two
[H][H]
Name
hydrogen
Quantity
0 (± 1) mol
Type
reactant
Smiles
[H][H]

Conditions

Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

CUSTOM
Type
CUSTOM
Details
equipped with an aerating stirrer

Outcomes

Product
Details
Reaction Time
 2 h
Name
2-Methoxy-5-acetamidoaniline
Type
product
Smiles
COC1=C(N)C=C(C=C1)NC(C)=O

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.